Cas no 80418-59-3 (Heptanoic acid, 3-chloro-, chloromethyl ester)

• Product name: Heptanoic acid, 3-chloro-, chloromethyl ester
• CAS No: 80418-59-3
• MF: C₈H₁₄O₂Cl₂
• MW: 213.10156
• CID: 705703
• PubChem ID: 525199

Heptanoic acid, 3-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 3-chloro-, chloromethyl ester
• chloromethyl 3-chloroheptanoate
• 80418-59-3
• HJUPGERNLBGVLC-UHFFFAOYSA-N
• 3-Chloroheptanoic acid, chloromethyl ester
• DTXSID40335424

• Inchi： InChI=1S/C8H14Cl2O2/c1-2-3-4-7(10)5-8(11)12-6-9/h7H,2-6H2,1H3
• InChI Key： HJUPGERNLBGVLC-UHFFFAOYSA-N
• SMILES： CCCCC(CC(=O)OCCl)Cl

Computed Properties

• Exact Mass: 212.0370851g/mol
• Monoisotopic Mass: 212.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.2